Cas no 1250884-66-2 (tert-butyl cis-6-amino-3-azabicyclo[3.2.0]heptane-3-carboxylate)

• Product Name: tert-butyl cis-6-amino-3-azabicyclo[3.2.0]heptane-3-carboxylate
• CAS No: 1250884-66-2
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• MDL: MFCD19686113
• CID: 4456952
• PubChem ID: 72207367
• Update Time: 2025-10-29

tert-butyl cis-6-amino-3-azabicyclo[3.2.0]heptane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Boc-6-amino-3-azabicyclo[3.2.0]heptane
• tert-butyl cis-6-amino-3-azabicyclo[3.2.0]heptane-3-carboxylate
• 3-Boc-6-amino-3-aza-bicyclo[3.2.0]heptane
• 1250884-66-2
• AKOS026740732
• PB18287
• MFCD19686113
• EN300-295790
• 1427453-91-5
• SCHEMBL23091647
• Rel-(1r,5s,6s)-tert-butyl 6-amino-3-azabicyclo[3.2.0]heptane-3-carboxylate
• TERT-BUTYL 6-AMINO-3-AZABICYCLO[3.2.0]HEPTANE-3-CARBOXYLATE
• SY098487
• 3-Boc-3-azabicyclo[3.2.0]heptan-6-amine
• MFCD18632604
• cis-3-Boc-6-amino-3-azabicyclo[3.2.0]heptane
• tert-Butyl (1S,5R)-6-amino-3-azabicyclo-[3.2.0]heptane-3-carboxylate
• tert-Butyl6-amino-3-azabicyclo[3.2.0]heptane-3-carboxylate
• F8887-3901
• CHC45391
• AS-34534
• CS-0046603
• tert-Butyl (1S,5R)-6-amino-3-azabicyclo[3.2.0]heptane-3-carboxylate
• (1R,5S)-rel-tert-Butyl 6-amino-3-azabicyclo[3.2.0]heptane-3-carboxylate
• tert-Butyl (1S,5R)-6-amino-3-azabicyclo[3.2.0]heptane-3-carboxylate - B6578
• 3-Azabicyclo[3.2.0]heptane-3-carboxylic acid, 6-amino-, 1,1-dimethylethyl ester, (1R,5S)-rel-
• t-Butyl (1S,5R)-rel-6-amino-3-azabicyclo[3.2.0]heptane-3-carboxylate
• 965-441-1
• tert-butyl 6-amino-3-azabicyclo(3.2.0)heptane-3-carboxylate

• MDL： MFCD19686113
• Inchi： 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-5-7-4-9(12)8(7)6-13/h7-9H,4-6,12H2,1-3H3
• InChI Key： IIZSRECJUBGQCE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2CC(C2C1)N)=O

Computed Properties

• Exact Mass: 212.152477885g/mol
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl cis-6-amino-3-azabicyclo[3.2.0]heptane-3-carboxylate

Exploring tert-butyl cis-6-amino-3-azabicyclo[3.2.0]heptane-3-carboxylate (CAS 1250884-66-2): A Versatile Bicyclic Building Block in Modern Drug Discovery

In the rapidly evolving field of pharmaceutical chemistry, tert-butyl cis-6-amino-3-azabicyclo[3.2.0]heptane-3-carboxylate (CAS 1250884-66-2) has emerged as a structurally unique and pharmacologically valuable scaffold. This bicyclic compound, featuring both azabicyclo and carboxylate functionalities, has garnered significant attention from medicinal chemists due to its potential in addressing complex therapeutic challenges. The tert-butyl protecting group enhances the molecule's stability, while the cis-6-amino configuration offers intriguing possibilities for chiral synthesis.

The growing interest in 3-azabicyclo[3.2.0]heptane derivatives aligns perfectly with current trends in drug development, where researchers are actively exploring constrained ring systems to improve target selectivity and metabolic stability. Recent literature searches reveal increasing queries about "azabicyclic compounds in CNS drugs" and "tert-butyl protected amino esters," reflecting the pharmaceutical industry's focus on these molecular architectures. The cis-6-amino-3-azabicyclo framework particularly stands out for its potential in neurological applications, a hot topic given the rising global prevalence of CNS disorders.

From a synthetic chemistry perspective, tert-butyl cis-6-amino-3-azabicyclo[3.2.0]heptane-3-carboxylate offers multiple advantages. The bicyclo[3.2.0]heptane core provides significant conformational restriction, often leading to enhanced biological activity compared to flexible analogs. This characteristic makes it valuable for addressing current challenges in "GPCR-targeted drug design" and "allosteric modulator development" – two areas receiving substantial research investment. The compound's carboxylate group further allows for diverse derivatization, enabling the creation of novel molecular entities.

The pharmaceutical applications of CAS 1250884-66-2 extend across multiple therapeutic areas. In antimicrobial research, the azabicyclo structure shows promise against resistant pathogens, addressing the critical need for "new antibiotic scaffolds." In neuroscience, its potential as a "neurotransmitter analog" is being explored, particularly for disorders requiring precise receptor modulation. The tert-butyl ester protection strategy also makes this compound valuable for prodrug development, a growing field in improving drug bioavailability.

Market analysis indicates rising demand for 3-azabicyclo[3.2.0]heptane derivatives, with the global market for constrained ring pharmaceuticals projected to grow significantly. This trend reflects the industry's shift toward "three-dimensional drug molecules" that can better interact with complex biological targets. The cis-6-amino configuration in particular has shown promise in addressing current challenges in "drug blood-brain barrier penetration" – a key focus area in CNS drug development.

Quality considerations for tert-butyl cis-6-amino-3-azabicyclo[3.2.0]heptane-3-carboxylate emphasize the importance of chiral purity and synthetic reproducibility. Advanced analytical techniques like chiral HPLC and LC-MS are essential for characterizing this compound, ensuring it meets the stringent requirements of modern drug development programs. The growing emphasis on "quality by design" in pharmaceutical manufacturing further underscores the value of well-characterized building blocks like this azabicyclic carboxylate.

Environmental and regulatory aspects of CAS 1250884-66-2 production have also gained attention. The pharmaceutical industry's focus on "green chemistry principles" has led to improved synthetic routes for such bicyclic compounds, reducing waste and improving atom economy. This aligns with broader sustainability goals while maintaining the high purity standards required for pharmaceutical intermediates.

Future research directions for tert-butyl cis-6-amino-3-azabicyclo[3.2.0]heptane-3-carboxylate include exploration of its potential in "targeted protein degradation" and "bioconjugation chemistry." The compound's unique geometry and functional group arrangement make it an interesting candidate for these cutting-edge therapeutic approaches. Additionally, its application in "peptide mimetics" design represents another promising avenue, particularly for challenging biological targets.

In conclusion, tert-butyl cis-6-amino-3-azabicyclo[3.2.0]heptane-3-carboxylate (CAS 1250884-66-2) stands as a compelling example of how innovative chemical scaffolds can address contemporary drug discovery challenges. Its azabicyclo[3.2.0]heptane core, combined with strategically placed amino and carboxylate functionalities, offers multiple vectors for medicinal chemistry optimization. As the pharmaceutical industry continues to prioritize three-dimensional, constrained structures, the importance of such well-designed building blocks will only increase, making them valuable tools in the quest for novel therapeutics.